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Compound of Interest

Compound Name: Benzyl (8-hydroxyoctyl)carbamate

Cat. No.: B2459146

Despite a comprehensive search of available scientific literature and chemical databases, a
detailed technical guide on the biochemical reagent Benzyl (8-hydroxyoctyl)carbamate
cannot be compiled at this time. Publicly accessible information regarding its specific
biochemical properties, mechanisms of action, and established experimental applications is
exceptionally limited.

While the compound is listed by some chemical suppliers as a biochemical reagent for
research purposes, there is a notable absence of peer-reviewed studies detailing its use.[1]
This scarcity of data prevents the creation of an in-depth technical guide that would meet the
needs of researchers, scientists, and drug development professionals.

General Context: The Carbamate Functional Group

To provide some context, Benzyl (8-hydroxyoctyl)carbamate belongs to the broader class of
organic compounds known as carbamates. The carbamate functional group (-NHCOO-) is a
common motif in medicinal chemistry and drug design.[2][3][4][5][6] Carbamates are
recognized for their relative stability and their ability to act as bioisosteres of amide or ester
functionalities, potentially improving a molecule's pharmacokinetic properties.[2][3]

Derivatives of the simpler parent compound, benzyl carbamate, have been investigated for a
range of biological activities, including cholinesterase inhibition and potential anticancer
properties.[7] It is also widely used as a protecting group in the synthesis of peptides and other
complex organic molecules.[7]
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Potential Characteristics of Benzyl (8-
hydroxyoctyl)carbamate

Based on its structure, one can speculate on the potential roles of its constituent parts:

o Benzyl Carbamate Moiety: The benzyl carbamate portion of the molecule provides a
foundational structure that is common in synthetic organic chemistry.[7]

» 8-Hydroxyoctyl Chain: The long, eight-carbon alkyl chain (octyl) imparts significant
lipophilicity to the molecule. This could potentially influence its interaction with biological
membranes or hydrophobic pockets of proteins. The terminal hydroxyl group (-OH) offers a
site for potential further chemical modification or could be involved in hydrogen bonding
interactions with biological targets.

Future Research Directions

The lack of available data on Benzyl (8-hydroxyoctyl)carbamate suggests that it is a
relatively unexplored molecule in the field of biochemistry. Future research would be necessary
to elucidate its:

 Biological Activity: Screening for effects on various cellular targets and pathways.

o Mechanism of Action: Identifying the specific molecular interactions responsible for any
observed biological effects.

o Potential Applications: Exploring its utility as a tool compound in biochemical research or as
a scaffold for drug discovery.

Without such foundational research, any discussion of signaling pathways, experimental
workflows, or quantitative data remains purely speculative.

Summary of Available Data

Due to the absence of specific experimental data for Benzyl (8-hydroxyoctyl)carbamate, no
quantitative data tables or detailed experimental protocols can be provided.
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Data Type Availability
Chemical Formula C16H25NO3[1]
Molecular Weight 279.37 g/mol [1]
Biochemical Properties Not Available
Mechanism of Action Not Available
Experimental Protocols Not Available
Quantitative Data Not Available
Conclusion

While the request for an in-depth technical guide on Benzyl (8-hydroxyoctyl)carbamate is
valid for a professional audience, the current body of scientific knowledge is insufficient to
produce such a document. The information presented here is based on the general properties
of the carbamate functional group and the structural features of the named compound.
Researchers interested in this specific molecule will likely need to undertake foundational
studies to characterize its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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